Cas no 1235065-26-5 (N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1235065-26-5
• MF: C₂₄H₂₇N₃O₂S
• MW: 421.555084466934
• CID: 5841266
• PubChem ID: 49690822
• Update Time: 2025-05-26

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• AKOS024492382
• N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide
• N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• 1235065-26-5
• F5033-5476
• VU0631565-1
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C24H27N3O2S/c1-30-23-10-6-5-9-20(23)17-27-13-11-18(12-14-27)16-25-24(28)21-15-22(29-26-21)19-7-3-2-4-8-19/h2-10,15,18H,11-14,16-17H2,1H3,(H,25,28)
• InChI Key： DDOYPVUDQRMKGK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(C2C=C(C3C=CC=CC=3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 421.182
• Monoisotopic Mass: 421.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide

N-(1-{2-(Methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1235065-26-5, known as N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The methylsulfanyl group within its structure contributes to its stability and reactivity, while the piperidine ring provides a rigid framework for functionalization.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role as scaffolds in designing bioactive molecules. The 5-phenyl substituent in this compound enhances its aromaticity and electronic properties, making it a valuable candidate for exploring new therapeutic agents. Researchers have also focused on the carboxamide group, which plays a critical role in modulating the compound's solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the methylsulfanylphenylmethyl group into the piperidine ring is achieved through a carefully optimized coupling reaction, ensuring high yields and purity. This compound has been subjected to extensive characterization using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which have provided insights into its three-dimensional structure and conformational flexibility.

In terms of pharmacological activity, this compound has shown remarkable potential as an inhibitor of key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its selectivity for specific targets has been validated through in vitro assays, making it a promising lead compound for drug discovery.

The application of this compound extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in organic electronics. The oxazole core is known for its ability to act as an electron-deficient heterocycle, which is advantageous in designing semiconducting materials. Recent research has explored the use of this compound as a building block for constructing advanced organic semiconductors with tailored electronic properties.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, including the use of recyclable catalysts and solvent systems that reduce waste generation. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in future innovations within medicine and materials science.